Cas no 54856-60-9 (2-amino-4-methylpyridine-3-carbaldehyde)

• Product Name: 2-amino-4-methylpyridine-3-carbaldehyde
• CAS No: 54856-60-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD16606217
• CID: 1088656
• PubChem ID: 64127747
• Update Time: 2025-06-14

2-amino-4-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methylnicotinaldehyde
• 2-amino-4-methyl-3-Pyridinecarboxaldehyde
• 2-amino-4-methylpyridine-3-carbaldehyde
• 2-AMINO-4-METHYLPYRIDINE-3-CARBOXALDEHYDE
• AB70910
• AK138100
• AKOS013445536
• UAHAEYDWLQDCJB-UHFFFAOYSA-N
• 54856-60-9
• DTXSID10734723
• EN300-332720
• SCHEMBL249689
• DB-071914

• MDL： MFCD16606217
• Inchi： 1S/C7H8N2O/c1-5-2-3-9-7(8)6(5)4-10/h2-4H,1H3,(H2,8,9)
• InChI Key： UAHAEYDWLQDCJB-UHFFFAOYSA-N
• SMILES： O=CC1C(N)=NC=CC=1C

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 55.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-amino-4-methylpyridine-3-carbaldehyde

Comprehensive Overview of 2-Amino-4-methylpyridine-3-carbaldehyde (CAS No. 54856-60-9)

2-Amino-4-methylpyridine-3-carbaldehyde (CAS No. 54856-60-9) is a versatile organic compound with significant applications in pharmaceutical synthesis, agrochemical research, and material science. This heterocyclic aldehyde, featuring both amino and aldehyde functional groups, has garnered attention for its role as a key intermediate in the development of bioactive molecules. Its molecular structure, C₇H₈N₂O, offers unique reactivity patterns, making it valuable for cross-coupling reactions, Schiff base formation, and heterocyclic scaffold construction.

In recent years, the demand for 2-amino-4-methylpyridine-3-carbaldehyde has surged due to its utility in designing anticancer agents, antimicrobial compounds, and fluorescence probes. Researchers are particularly interested in its potential to enhance drug bioavailability and target specificity, aligning with the growing focus on precision medicine. The compound’s pyridine core also contributes to its stability under various reaction conditions, a trait highly sought after in high-throughput screening workflows.

From an industrial perspective, CAS No. 54856-60-9 is often discussed in forums exploring green chemistry alternatives. Its synthesis can be optimized using catalytic methods to reduce waste, addressing the sustainability concerns prevalent in modern chemical manufacturing. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical-grade applications.

Frequently searched questions related to this compound include: "What are the synthetic routes for 2-amino-4-methylpyridine-3-carbaldehyde?" and "How does 54856-60-9 interact with enzyme targets?". These queries reflect the compound’s relevance in medicinal chemistry and biochemical assays. Additionally, its derivatives are studied for optoelectronic properties, linking it to advancements in organic semiconductors and sensor technologies.

In summary, 2-amino-4-methylpyridine-3-carbaldehyde exemplifies the intersection of synthetic utility and innovative research. Its adaptability across disciplines—from drug discovery to materials engineering—positions it as a compound of enduring scientific and industrial interest. Future studies may further unlock its potential in bioconjugation and nanotechnology, solidifying its role in next-generation applications.